Mesoporous polymeric catalysts synthesized from self-assembled organic nanotubes as templates†
Journal of Materials Chemistry Pub Date: 2010-04-19 DOI: 10.1039/C000534G
Abstract
Mesoporous polymeric resins with cylindrical
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